N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(phenylthio)acetamide
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Overview
Description
N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(phenylthio)acetamide, also known as DPTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPTA has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The exact mechanism of action of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(phenylthio)acetamide is not fully understood, but it is thought to work by inhibiting the activity of certain enzymes involved in cellular processes such as DNA synthesis and repair. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects, including anti-tumor activity, anti-inflammatory activity, and immune modulation. Additionally, this compound has been found to have antioxidant properties and to exhibit neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(phenylthio)acetamide in lab experiments is its relatively low toxicity, making it a safer alternative to other chemical compounds. Additionally, this compound is stable under a range of conditions, making it easier to work with in the lab. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are numerous areas for future research into the potential therapeutic applications of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(phenylthio)acetamide. One area of interest is in the development of novel cancer therapies, as this compound has shown promising anti-tumor activity in vitro. Additionally, further investigation is needed to fully understand the mechanism of action of this compound and its potential use in modulating the immune system and treating inflammatory conditions. Finally, the development of new synthesis methods for this compound could allow for its wider use in scientific research.
Synthesis Methods
N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(phenylthio)acetamide can be synthesized using a variety of methods, including the reaction of 2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-thiol with phenylthioacetic acid in the presence of a catalyst such as triethylamine. The resulting product is then purified using techniques such as column chromatography.
Scientific Research Applications
N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(phenylthio)acetamide has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications in a range of fields. One area of interest is in the treatment of cancer, as this compound has been found to exhibit anti-tumor activity in vitro. Additionally, this compound has been investigated for its potential use as an anti-inflammatory agent and for its ability to modulate the immune system.
Properties
IUPAC Name |
N-(2,4-dioxo-1H-pyrimidin-5-yl)-2-phenylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O3S/c16-10(7-19-8-4-2-1-3-5-8)14-9-6-13-12(18)15-11(9)17/h1-6H,7H2,(H,14,16)(H2,13,15,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIHIIRBXBIPBFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SCC(=O)NC2=CNC(=O)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.